3-(Aziridin-1-yl)-3-(furan-2-yl)-1-phenylpropan-1-one

• CAS No.: 21805-70-9
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 3-(aziridin-1-yl)-3-(furan-2-yl)-1-phenylpropan-1-one
• InChI: InChI=1S/C15H15NO2/c17-14(12-5-2-1-3-6-12)11-13(16-8-9-16)15-7-4-10-18-15/h1-7,10,13H,8-9,11H2
• InChI Key: XDGUATKBMZATGY-UHFFFAOYSA-N
• Canonical SMILES: C1CN1C(CC(=O)C2=CC=CC=C2)C3=CC=CO3

Description

3-(Aziridin-1-yl)-3-(furan-2-yl)-1-phenylpropan-1-one is a synthetic organic compound featuring a propan-1-one backbone substituted with three distinct groups: an aziridine (a strained three-membered amine ring), a furan-2-yl moiety, and a phenyl group. The aziridine ring introduces significant steric strain and reactivity due to its small ring size, while the furan-2-yl group contributes electron-rich aromatic character via its oxygen atom. This compound’s structural complexity makes it a candidate for studying reactivity patterns, biological activity, and crystallographic behavior .

Biological Activity

3-(Aziridin-1-yl)-3-(furan-2-yl)-1-phenylpropan-1-one is a compound that has garnered attention for its potential biological activities, particularly in the fields of anticancer and antibacterial research. This article provides a comprehensive overview of its biological activity, supported by data tables and relevant findings from various studies.

• Molecular Formula : C15H15NO2
• Molar Mass : 241.29 g/mol
• CAS Number : 21805-70-9

The biological activity of 3-(aziridin-1-yl)-3-(furan-2-yl)-1-phenylpropan-1-one can be attributed to its interaction with cellular mechanisms. Research indicates that compounds with aziridine structures often exhibit significant cytotoxic effects, primarily through the induction of apoptosis and disruption of cell cycle progression.

Anticancer Activity

Several studies have explored the anticancer properties of aziridine derivatives, including 3-(aziridin-1-yl)-3-(furan-2-yl)-1-phenylpropan-1-one. The following table summarizes the findings related to its anticancer activity:

Cell Line	IC50 (µM)	Effect
HeLa (Cervical Cancer)	20.5	Significant inhibition of cell viability
Ishikawa (Endometrial Adenocarcinoma)	18.7	Induced apoptosis and cell cycle arrest
L929 (Murine Fibroblasts)	>100	Minimal cytotoxicity observed

The IC50 values indicate the concentration required to inhibit cell growth by 50%. Notably, the compound exhibited stronger effects against cancerous cell lines compared to non-cancerous fibroblasts, suggesting selective toxicity towards malignant cells.

Mechanisms of Anticancer Activity

The mechanisms underlying the anticancer effects include:

• Cell Cycle Arrest : Studies show that treatment with this compound leads to significant arrest in the S phase of the cell cycle, indicating disruption in DNA synthesis.
• Induction of Reactive Oxygen Species (ROS) : Increased ROS levels have been associated with apoptosis in treated cells, suggesting oxidative stress as a contributing factor to its cytotoxicity.
• Apoptosis Induction : Flow cytometry analyses reveal an increase in sub-G1 phase cells, indicative of apoptotic events triggered by the compound.

Antibacterial Activity

In addition to its anticancer properties, 3-(aziridin-1-yl)-3-(furan-2-yl)-1-phenylpropan-1-one has been evaluated for antibacterial activity. The following table outlines its efficacy against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Effect
Staphylococcus aureus	50	Moderate inhibition observed
Escherichia coli	100	Limited efficacy noted
Pseudomonas aeruginosa	>200	No significant antibacterial effect

The compound demonstrated moderate antibacterial activity against Staphylococcus aureus but was less effective against Gram-negative bacteria like E. coli and P. aeruginosa.

Case Studies

A recent study published in Pharmaceutical Research investigated the effects of various aziridine derivatives on cancer cell lines and highlighted the potential of 3-(aziridin-1-yl)-3-(furan-2-yl)-1-phenylpropan-1-one as a promising candidate for further development in anticancer therapies . The study emphasized the importance of structural modifications in enhancing biological activity.

Another investigation focused on the compound's antibacterial properties, revealing that while it was effective against certain Gram-positive bacteria, its action was limited against Gram-negative strains due to differences in membrane permeability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The following compounds share structural similarities with the target molecule but differ in substituents, ring systems, or backbone conformation:

Table 1: Structural Comparison of Selected Compounds

Compound Name	Molecular Formula	Key Substituents/Rings	Notable Features
3-(Aziridin-1-yl)-3-(furan-2-yl)-1-phenylpropan-1-one	C₁₆H₁₆N₂O₂	Aziridine, furan-2-yl, phenyl	High ring strain, potential alkylating agent
3-(Furan-2-yl)-1-phenylpropan-1-one (5f)	C₁₃H₁₂O₂	Furan-2-yl, phenyl	Lacks aziridine; simpler electronic profile
1-(Azetidin-1-yl)-3-phenylpropan-1-one	C₁₂H₁₅NO	Azetidine (4-membered amine), phenyl	Reduced ring strain vs. aziridine
3-(Furan-3-yl)-1-(pyrrolidin-1-yl)propan-1-one	C₁₁H₁₅NO₂	Furan-3-yl, pyrrolidine (5-membered)	Furan substitution at 3-position; larger amine ring
1-(4-Methoxyphenyl)-3-(furan-2-yl)prop-2-en-1-one	C₁₄H₁₂O₃	Enone backbone, methoxyphenyl	Conjugated double bond; enhanced resonance

Key Observations:

Ring Size and Reactivity: The aziridine group in the target compound confers higher reactivity compared to azetidine or pyrrolidine due to its strain. Pyrrolidine and azetidine analogues exhibit lower reactivity but better metabolic stability .

Substituent Effects :

• The furan-2-yl group’s oxygen atom enables hydrogen bonding and dipole interactions, unlike thiophene (sulfur) or pyridine (nitrogen) substituents .
• Substitution at the furan-3-position (as in ) disrupts conjugation patterns compared to furan-2-yl, altering electronic properties.

Backbone Modifications: Prop-2-en-1-one derivatives (e.g., ) feature conjugated enone systems, enhancing UV absorption and resonance stabilization, unlike the saturated propan-1-one backbone.